Cas no 1804291-27-7 (4-Ethyl-2-methoxyphenylhydrazine)

• Product Name: 4-Ethyl-2-methoxyphenylhydrazine
• CAS No: 1804291-27-7
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 4934570
• Update Time: 2025-06-10

4-Ethyl-2-methoxyphenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 4-Ethyl-2-methoxyphenylhydrazine
• (4-ethyl-2-methoxyphenyl)hydrazine

• Inchi： 1S/C9H14N2O/c1-3-7-4-5-8(11-10)9(6-7)12-2/h4-6,11H,3,10H2,1-2H3
• InChI Key： BMXKWZAEXOEJPR-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CC)NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• XLogP3: 1.9
• Topological Polar Surface Area: 47.3

Additional information on 4-Ethyl-2-methoxyphenylhydrazine

In-Depth Analysis of 4-Ethyl-2-methoxyphenylhydrazine (CAS No. 1804291-27-7): Properties, Applications, and Industry Trends

The compound 4-Ethyl-2-methoxyphenylhydrazine (CAS No. 1804291-27-7) is a specialized organic chemical that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring an ethyl group and a methoxy substituent, this hydrazine derivative serves as a versatile intermediate in synthetic chemistry. Its CAS registry number (1804291-27-7) ensures precise identification in global chemical databases, addressing growing demands for traceability in supply chains.

Recent trends in green chemistry have amplified interest in 4-Ethyl-2-methoxyphenylhydrazine due to its potential role in sustainable synthesis routes. Laboratories focusing on catalyst development and low-waste processes frequently explore its reactivity profile. The compound's electron-donating groups (EDGs) make it particularly valuable for constructing nitrogen-containing heterocycles, a hot topic in drug discovery forums and AI-assisted molecular design platforms.

Analytical studies highlight the compound's stability under controlled conditions, with researchers emphasizing proper storage protocols to maintain purity. Spectroscopy data (including NMR and HPLC profiles) for CAS 1804291-27-7 are increasingly shared in open-access repositories, reflecting the scientific community's push for data transparency. This aligns with frequent search queries about chemical characterization techniques and benchmarking standards in organic synthesis.

Industrial applications of 4-Ethyl-2-methoxyphenylhydrazine intersect with emerging fields like bioconjugation chemistry and functional material synthesis. Patent analyses reveal its use in developing photoactive compounds and specialty coatings, addressing trending searches about advanced material innovation. The methoxyphenyl moiety contributes to light absorption properties, making it relevant for optoelectronic research – a rapidly growing sector in renewable energy technologies.

Quality control measures for CAS 1804291-27-7 frequently appear in regulatory discussions, particularly regarding residual solvent limits and isomeric purity. These parameters dominate laboratory FAQs, as researchers seek compliant materials for GLP studies and preclinical trials. The compound's structure-activity relationships (SAR) are also debated in computational chemistry circles, where machine learning models predict its behavior in complex reaction systems.

Supply chain dynamics for 4-Ethyl-2-methoxyphenylhydrazine reflect broader industry shifts toward regionalized production and digital inventory tracking. Procurement specialists often search for batch-specific documentation and alternative synthesis routes, indicating demand for diversified sourcing strategies. Technical bulletins emphasize the importance of vendor qualification when acquiring this intermediate, especially for GMP applications.

Environmental fate studies of phenylhydrazine derivatives like 1804291-27-7 contribute to biodegradation prediction models – a key concern in ESG-focused research initiatives. The compound's partition coefficients and transformation products are analyzed using advanced LC-MS/MS techniques, responding to regulatory queries about persistence thresholds in ecological systems.

Cross-disciplinary applications continue to expand, with 4-Ethyl-2-methoxyphenylhydrazine appearing in proteomics research as a tagging reagent and in polymer science as a chain modifier. These diverse uses fuel scientific discourse around multi-functional intermediates, a trending topic in convergent synthesis methodologies. The compound's steric and electronic effects remain subjects of ongoing computational and experimental investigations.